Cas no 38048-32-7 (Nitrobenzylthioinosine)
Nitrobenzylthioinosine Chemical and Physical Properties
Names and Identifiers
-
- Inosine,6-S-[(4-nitrophenyl)methyl]-6-thio-
- S-(4-Nitrobenzyl)-6-thioinosine
- NBMPR
- S-(4-Nitrobenzyl)-6-
- 6-S-[(4-Nitrophenyl)methyl]-6-thioinosine
- NBTI
- Nitrobenzylthioinosine
- A823993
- C20439
- 9H-Purine, 6-(((4-nitrophenyl)methyl)thio)-9-beta-D-ribofuranosyl-
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-{[(4-nitrophenyl)methyl]sulfanyl}-9H-purin-9-yl)oxolane-3,4-diol
- 6-((4-NITROBENZYL)THIO)-9-.BETA.-D-RIBOFURANOSYLPURINE
- 6-((4-NITROBENZYL)THIO)INOSINE
- 6-(((4-Nitrophenyl)methyl)thio)-9-beta-D-ribofuranosyl-9H-purine
- NCGC00162270-01
- HY-W010936
- S-4-nitrophenylmethyl-6-thioinosine
- CS-W011652
- S6-(4-nitrobenzyl)mercaptopurine riboside
- 38048-32-7
- 4-Nitrobenzylthioinosine
- S-(4-Nitrobenzyl)-6-thioinosine (NBTI, NBMPR)
- Z2091980692
- DYCJFJRCWPVDHY-LSCFUAHRSA-N
- 6-[(4-nitrobenzyl)sulfanyl]-9-(beta-D-ribofuranosyl)-9H-purine
- 6-[(4-Nitrobenzyl)thio]-9-beta-D-ribofuranosylpurine
- 6-(p-Nitrobenzylthio)inosine
- 9H-Purine, 6-[[(4-nitrophenyl)methyl]thio]-9-beta-D-ribofuranosyl-
- NSC-296962
- 4-nitrobenzylmercaptopurine ribonucleoside
- MLS002153144
- HMS2234I17
- NCGC00162270-02
- S-(4-Nitrobenzyl)-6-thioinosine (NBMPR)
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-(4-nitrobenzylthio)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(4-nitrophenyl)methylsulfanyl]purin-9-yl]oxolane-3,4-diol
- NSC 296962
- NBM
- UNII-GV1L2DZM2Z
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(4-nitrophenyl)methylsulfanyl]purin-9-yl]tetrahydrofuran-3,4-diol
- SCHEMBL1321676
- BRN 1191080
- S-(P-NITROBENZYL)-6-MERCAPTO-9-.BETA.-D-RIBOFURANOSYLPURINE
- GV1L2DZM2Z
- AKOS015912710
- (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-((4-nitrobenzyl)thio)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
- MFCD00005745
- CHEMBL418509
- BDBM23617
- CHEBI:138859
- NS00030323
- 6-{[(4-nitrophenyl)methyl]sulfanyl}-9-beta-D-ribofuranosyl-9H-purine
- 6-((4-Nitrobenzyl)thio)-9-beta-D-ribofuranosylpurine
- SMR001230641
- INOSINE, 6-S-((4-NITROPHENYL)METHYL)-6-THIO-
- AS-74652
- S6-nitrobenzyl mercaptopurine riboside
- S-(4-Nitrobenzyl)-6-thioinosine, >=98%, solid
- EINECS 253-753-4
- NCGC00162270-05
- DTXSID2040947
- Nitrobenzylthioinosine?
- (2R,3S,4R,5R)-2-(HYDROXYMETHYL)-5-(6-{[(4-NITROPHENYL)METHYL]SULFANYL}PURIN-9-YL)OXOLANE-3,4-DIOL
-
- MDL: MFCD00005745
- Inchi: 1S/C17H17N5O6S/c23-5-11-13(24)14(25)17(28-11)21-8-20-12-15(21)18-7-19-16(12)29-6-9-1-3-10(4-2-9)22(26)27/h1-4,7-8,11,13-14,17,23-25H,5-6H2/t11-,13-,14-,17-/m1/s1
- InChI Key: DYCJFJRCWPVDHY-LSCFUAHRSA-N
- SMILES: S(CC1C=CC(=CC=1)[N+](=O)[O-])C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O
Computed Properties
- Exact Mass: 419.09000
- Monoisotopic Mass: 419.08995445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 157
Experimental Properties
- Color/Form: Not determined
- Density: 1.3904 (rough estimate)
- Melting Point: 187-190 °C (lit.)
- Refractive Index: 1.6460 (estimate)
- Solubility: 0.1 M HCl: slightly soluble
- PSA: 184.64000
- LogP: 1.16150
- Solubility: Not determined
Nitrobenzylthioinosine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
- RTECS:UO9025000
- Storage Condition:2-8°C
Nitrobenzylthioinosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N493695-25mg |
S-(4-Nitrobenzyl)-6-thioinosine |
38048-32-7 | 25mg |
$ 63.00 | 2023-09-06 | ||
| TRC | N493695-50mg |
S-(4-Nitrobenzyl)-6-thioinosine |
38048-32-7 | 50mg |
$ 75.00 | 2023-09-06 | ||
| TRC | N493695-100mg |
S-(4-Nitrobenzyl)-6-thioinosine |
38048-32-7 | 100mg |
$ 131.00 | 2023-09-06 | ||
| TRC | N493695-250mg |
S-(4-Nitrobenzyl)-6-thioinosine |
38048-32-7 | 250mg |
$312.00 | 2023-05-17 | ||
| TRC | N493695-500mg |
S-(4-Nitrobenzyl)-6-thioinosine |
38048-32-7 | 500mg |
$498.00 | 2023-05-17 | ||
| TRC | N493695-1g |
S-(4-Nitrobenzyl)-6-thioinosine |
38048-32-7 | 1g |
$860.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5912-50mg |
NBMPR |
38048-32-7 | 98% | 50mg |
¥806.00 | 2023-09-10 | |
| ChemScence | CS-W011652-100mg |
Nitrobenzylthioinosine |
38048-32-7 | 99.21% | 100mg |
$400.0 | 2022-04-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026430-100mg |
Nitrobenzylthioinosine |
38048-32-7 | 98% | 100mg |
¥2161 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026430-25mg |
Nitrobenzylthioinosine |
38048-32-7 | 98% | 25mg |
¥581 | 2024-05-23 |
Nitrobenzylthioinosine Related Literature
-
1. Expanding the repertoire of methanocarba nucleosides from purinergic signaling to diverse targetsKenneth A. Jacobson,Veronica Salmaso,R. Rama Suresh,Dilip K. Tosh RSC Med. Chem. 2021 12 1808
-
Anja Kolaric,Nikola Minovski Mol. BioSyst. 2017 13 1406
-
Zerui Su,Jian Zhang,Shiyao Lu,Feng-Shou Xiao Chem. Commun. 2022 58 12349
-
4. Peroxo-niobium oxyhydroxide sensitized TiO2 crystalsL. C. A. Oliveira,A. C. Silva,M. C. Pereira RSC Adv. 2015 5 44567
-
Zeyi Wang,Xuelian Zhang,Zhuanghe Ren,Yong Liu,Jianjiang Hu,Haiwen Li,Mingxia Gao,Hongge Pan,Yongfeng Liu J. Mater. Chem. A 2019 7 14244
Additional information on Nitrobenzylthioinosine
Nitrobenzylthioinosine (CAS No. 38048-32-7): A Comprehensive Overview
Nitrobenzylthioinosine (NBMPR), with the CAS number 38048-32-7, is a potent and selective adenosine transporter inhibitor that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is known for its ability to modulate adenosine levels in various biological systems, making it a valuable tool in both research and therapeutic applications.
The chemical structure of Nitrobenzylthioinosine consists of a nitrobenzyl group attached to a thioinosine moiety. This unique structure confers the compound with its specific biological activities, particularly its ability to inhibit the equilibrative nucleoside transporter (ENT) family, which is responsible for the cellular uptake of adenosine. By blocking these transporters, Nitrobenzylthioinosine effectively increases extracellular adenosine levels, leading to a range of physiological effects.
Recent studies have highlighted the therapeutic potential of Nitrobenzylthioinosine in various disease models. For instance, research published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that Nitrobenzylthioinosine can significantly reduce inflammation and tissue damage in models of ischemia-reperfusion injury. This is attributed to its ability to enhance adenosine signaling, which has well-documented anti-inflammatory and cytoprotective properties.
In the context of cancer research, Nitrobenzylthioinosine has shown promise as a potential adjunct therapy. A study published in Cancer Research reported that Nitrobenzylthioinosine can potentiate the effects of chemotherapy by increasing intracellular adenosine levels, thereby sensitizing cancer cells to chemotherapeutic agents. This synergistic effect could potentially improve treatment outcomes and reduce the required dosage of chemotherapy drugs, thereby minimizing side effects.
Beyond its therapeutic applications, Nitrobenzylthioinosine is also a valuable research tool for investigating adenosine signaling pathways. Its ability to selectively inhibit ENT transporters allows researchers to study the role of extracellular adenosine in various physiological processes, including neurotransmission, immune responses, and cardiovascular function. For example, a study in the Journal of Neuroscience used Nitrobenzylthioinosine to explore the involvement of adenosine in synaptic plasticity and memory formation.
The safety profile of Nitrobenzylthioinosine has been extensively evaluated in preclinical studies. While it is generally well-tolerated at therapeutic doses, some studies have reported mild side effects such as transient hypotension and bradycardia. These effects are believed to be related to the compound's ability to increase extracellular adenosine levels, which can activate A1 adenosine receptors on vascular smooth muscle cells and cardiomyocytes.
In conclusion, Nitrobenzylthioinosine (CAS No. 38048-32-7) is a versatile compound with significant potential in both research and therapeutic applications. Its unique mechanism of action as an adenosine transporter inhibitor makes it an important tool for studying adenosine signaling pathways and developing novel treatments for various diseases. Ongoing research continues to uncover new insights into the biological activities and therapeutic potential of this compound, solidifying its position as a key player in the field of pharmacology and medicinal chemistry.
38048-32-7 (Nitrobenzylthioinosine) Related Products
- 13153-26-9(1-aminobutylphosphonic Acid)
- 566194-30-7(Inosine, 6-S-(1H-benzimidazol-5-ylmethyl)-6-thio-)
- 56964-75-1(2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol)
- 51385-46-7(Inosine, 2'-deoxy-6-S-[(4-nitrophenyl)methyl]-6-thio- (9CI))
- 56964-73-9(S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine)
- 41094-07-9(S-(2-Hydroxy-5-nitrobenzoyl)-6-thioguanosine)
- 13153-27-0(NBTGR)
- 60363-86-2(Inosine, 6-S-[2-(4-nitrophenyl)ethyl]-6-thio-, 2',3',5'-triacetate)
- 65199-10-2(5'-Inosinic acid,6-S-[(4-nitrophenyl)methyl]-6-thio- (9CI))
- 6165-03-3(Inosine,6-S-(phenylmethyl)-6-thio- (9CI))